4-bromo-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C21H25BrN2O4S/c1-14(2)12-24-18-11-16(7-10-19(18)28-13-21(3,4)20(24)25)23-29(26,27)17-8-5-15(22)6-9-17/h5-11,14,23H,12-13H2,1-4H3
• InChI Key: ZFHVZZCFMVLSFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Br)OCC(C1=O)(C)C
• Molecular Formula: C21H25BrN2O4S
• Molecular Weight: 481.4 g/mol

Description

4-bromo-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H25BrN2O4S and its molecular weight is 481.41. The purity is usually 95%.
BenchChem offers high-quality 4-bromo-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-bromo-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Photodynamic Therapy and Photosensitization

• Photodynamic Therapy for Cancer : This compound, as part of the zinc(II) phthalocyanine series, has been identified for its potential in photodynamic therapy, particularly for cancer treatment. The compound's photophysical and photochemical properties, such as good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, make it suitable for Type II photodynamic therapy mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

• Photosensitization : The same class of compounds has demonstrated efficacy in photosensitizing applications, particularly in photocatalytic processes. Their unique spectral properties are crucial in these applications (Öncül, Öztürk, & Pişkin, 2021).

Chemical Synthesis and Characterization

• Synthesis and Structural Analysis : Extensive research has been conducted on the synthesis and structural characterization of compounds within this category. These studies involve analyzing the compound's molecular structure using various spectroscopic methods and understanding its chemical behavior (Almansour et al., 2016).

• Process Development and Scale-Up : The compound's core, the benzoxazepine structure, is significant in the process development of kinase inhibitors, including mTOR inhibitors. Research has been done on scalable synthesis and process development related to such compounds (Naganathan et al., 2015).

Additional Research Aspects

• Nonlinear Optical Properties : Studies have also explored the nonlinear optical properties of related compounds, which can be significant in developing new materials for technological applications (Shaabani et al., 2010).

• Environmental Occurrence and Impact : Research includes the study of benzothiazole, benzotriazole, and benzenesulfonamide derivatives in environmental contexts, such as their occurrence in outdoor air particulate matter and potential human exposure (Maceira, Marcé, & Borrull, 2018).